Cas no 905787-05-5 (2-{3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N-methylacetamide)

2-{3-Cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N-methylacetamide is a specialized pyridine derivative featuring a trifluoromethyl group, cyano functionality, and a dimethoxyphenyl substituent, which contribute to its unique reactivity and potential applications in medicinal chemistry and agrochemical research. The presence of a thioether-linked N-methylacetamide moiety enhances its versatility as an intermediate in organic synthesis. This compound's structural complexity, including electron-withdrawing and electron-donating groups, makes it valuable for studying structure-activity relationships in drug discovery. Its high purity and well-defined molecular architecture ensure reproducibility in research applications. The trifluoromethyl group, in particular, may improve metabolic stability and binding affinity in bioactive molecules.

2-{3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N-methylacetamide structure

905787-05-5 structure

Product Name:2-{3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N-methylacetamide

CAS No:905787-05-5

MF:C₁₈H₁₆F₃N₃O₃S

MW:411.398153305054

CID:5426095

Update Time:2025-05-23

2-{3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

- 2-[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-methylacetamide
- 2-{3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N-methylacetamide
- Inchi： 1S/C18H16F3N3O3S/c1-23-16(25)9-28-17-11(8-22)12(18(19,20)21)7-13(24-17)10-4-5-14(26-2)15(6-10)27-3/h4-7H,9H2,1-3H3,(H,23,25)
- InChI Key： SXHXZRDOFKOFCM-UHFFFAOYSA-N
- SMILES： C(NC)(=O)CSC1=NC(C2=CC=C(OC)C(OC)=C2)=CC(C(F)(F)F)=C1C#N

2-{3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N-methylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3290-0302-2μmol	2-{[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-methylacetamide	905787-05-5	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3290-0302-5μmol	2-{[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-methylacetamide	905787-05-5	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3290-0302-10μmol	2-{[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-methylacetamide	905787-05-5	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3290-0302-20μmol	2-{[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-methylacetamide	905787-05-5	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3290-0302-1mg	2-{[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-methylacetamide	905787-05-5	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3290-0302-2mg	2-{[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-methylacetamide	905787-05-5	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3290-0302-3mg	2-{[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-methylacetamide	905787-05-5	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3290-0302-4mg	2-{[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-methylacetamide	905787-05-5	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3290-0302-5mg	2-{[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-methylacetamide	905787-05-5	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3290-0302-10mg	2-{[3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-methylacetamide	905787-05-5	90%+	10mg	$79.0	2023-04-26

2-{3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N-methylacetamide Related Literature

1. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
2. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
3. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
5. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565

Additional information on 2-{3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N-methylacetamide

2-{3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N-methylacetamide (CAS No. 905787-05-5)

The compound 2-{3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N-methylacetamide, identified by the CAS registry number 905787-05-5, is a complex organic molecule with a diverse range of potential applications in the fields of pharmacology, material science, and organic synthesis. This compound is characterized by its intricate structure, which includes a pyridine ring substituted with a cyano group, a dimethoxyphenyl group, and a trifluoromethyl group, along with an N-methylacetamide moiety attached via a sulfanyl linkage. The combination of these functional groups endows the molecule with unique chemical properties and reactivity.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The presence of the pyridine ring in 2-{3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N-methylacetamide has been shown to enhance bioavailability and improve pharmacokinetic profiles in preclinical models. Additionally, the trifluoromethyl group is known to contribute to increased lipophilicity and metabolic stability, which are critical factors in the development of orally active drugs.

The dimethoxyphenyl substituent in this compound is particularly interesting due to its potential for modulating receptor interactions. Research has demonstrated that such aryl groups can serve as scaffolds for designing ligands with high affinity for various biological targets, including G-protein coupled receptors (GPCRs) and kinase enzymes. This makes 905787-05-5 a promising candidate for further exploration in the context of therapeutic agent development.

In terms of synthetic chemistry, the construction of this compound involves a series of multi-step reactions that highlight the versatility of modern organic synthesis techniques. The incorporation of the sulfanyl linkage is achieved through nucleophilic substitution or coupling reactions, while the N-methylacetamide group is introduced via amide bond formation. These steps require precise control over reaction conditions to ensure high yields and product purity.

From an environmental standpoint, understanding the fate and transport of 2-{3-cyano-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N-methylacetamide in aquatic and terrestrial ecosystems is crucial for assessing its potential impact on the environment. Recent studies have focused on determining its biodegradability and bioaccumulation potential, with preliminary data suggesting that it may undergo rapid degradation under aerobic conditions.

In conclusion, CAS No. 905787-05-5 represents a significant advancement in the field of organic chemistry. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a key role in future innovations within the chemical sciences.